Cas no 33065-54-2 (1-Octanol, 8-mercapto-)

• Product Name: 1-Octanol, 8-mercapto-
• CAS No: 33065-54-2
• MF: C₈H₁₈OS
• MW: 162.292921543121
• CID: 303665
• PubChem ID: 329762676
• Update Time: 2025-04-19

1-Octanol, 8-mercapto- Chemical and Physical Properties

Names and Identifiers

• 1-Octanol, 8-mercapto-
• 8-Hydroxy-1-octanethiol
• 8-MERCAPTO-1-OCTANOL
• 8-Mercaptooctanol
• ACMC-1CS5S
• AG-F-11101
• CTK1C1876
• w-Hydroxyoctyl mercaptan
• 8-Mercapto-1-octanol, 98%
• DTXSID80452927
• SCHEMBL63157
• AKOS006280747
• J-019000
• 33065-54-2
• 8-sulfanyloctan-1-ol
• G83720

• MDL： MFCD02258670
• Inchi： 1S/C8H18OS/c9-7-5-3-1-2-4-6-8-10/h9-10H,1-8H2
• InChI Key： XJTWZETUWHTBTG-UHFFFAOYSA-N
• SMILES： SCCCCCCCCO

Computed Properties

• Exact Mass: 162.10794
• Monoisotopic Mass: 162.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 57.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.2Ų

Experimental Properties

• Density: 0.930 g/mL at 25 °C
• Refractive Index: n20/D 1.484
• PSA: 20.23
• LogP: 2.24910

1-Octanol, 8-mercapto- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：−20°C